Cas no 2137785-28-3 (1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one)

• Product Name: 1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one
• CAS No: 2137785-28-3
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6529033
• PubChem ID: 165843471
• Update Time: 2025-08-02

1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137785-28-3
• EN300-764029
• 1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one

• Inchi： 1S/C6H9N3O/c1-3-9-4-7-8-6(9)5(2)10/h4H,3H2,1-2H3
• InChI Key： HQSYUSZUSNJRLG-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NN=CN1CC

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one

Comprehensive Overview of 1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one (CAS No. 2137785-28-3): Properties, Applications, and Research Insights

The compound 1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one (CAS No. 2137785-28-3) is a specialized organic molecule featuring a 1,2,4-triazole core substituted with an ethyl group and an acetyl moiety. This structure endows it with unique chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The 1,2,4-triazole scaffold is widely recognized for its bioactivity, particularly in antimicrobial and antifungal applications, aligning with current trends in drug discovery targeting resistant pathogens.

In recent years, the demand for novel heterocyclic compounds like 1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one has surged due to their potential in addressing global health challenges. Researchers are exploring its derivatives for enzyme inhibition and receptor modulation, key mechanisms in treating metabolic disorders and inflammatory diseases. The compound’s CAS No. 2137785-28-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, 1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one is synthesized via condensation reactions involving hydrazine derivatives and ketones, a process optimized for high yield and purity. Its molecular stability and solubility profile make it suitable for formulation studies, a hot topic in drug delivery systems. Notably, its logP value and hydrogen-bonding capacity are critical parameters for bioavailability predictions, a focus area in computational chemistry.

Beyond pharmaceuticals, this compound’s agrochemical potential is under investigation, particularly in developing next-generation pesticides with lower environmental impact. Its triazole ring interacts with plant enzymes, offering a pathway to sustainable crop protection solutions. This aligns with the growing emphasis on green chemistry and eco-friendly formulations, topics dominating industry conferences and patent filings.

Analytical characterization of CAS No. 2137785-28-3 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques frequently queried in scientific forums. The compound’s thermal decomposition patterns and spectral data are documented in peer-reviewed journals, aiding quality control in industrial production. Researchers also highlight its compatibility with nanoparticle conjugation, a cutting-edge approach in targeted therapy development.

In conclusion, 1-(4-ethyl-4H-1,2,4-triazol-3-yl)ethan-1-one represents a versatile building block in modern chemistry. Its dual applicability in life sciences and material engineering ensures continued relevance, while its structural features inspire innovation in molecular design. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing pressing scientific and industrial challenges.